Taurocyamine
Taurocyamine
Taurocyamine is the N-amidino derivative of taurine. It is a member of guanidines and an organosulfonic acid. It is functionally related to a taurine. It is a tautomer of a taurocyamine zwitterion.
Brand Name:
Vulcanchem
CAS No.:
543-18-0
VCID:
VC20869005
InChI:
InChI=1S/C3H9N3O3S/c4-3(5)6-1-2-10(7,8)9/h1-2H2,(H4,4,5,6)(H,7,8,9)
SMILES:
C(CS(=O)(=O)O)N=C(N)N
Molecular Formula:
C3H9N3O3S
Molecular Weight:
167.19 g/mol
Taurocyamine
CAS No.: 543-18-0
Cat. No.: VC20869005
Molecular Formula: C3H9N3O3S
Molecular Weight: 167.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Taurocyamine is the N-amidino derivative of taurine. It is a member of guanidines and an organosulfonic acid. It is functionally related to a taurine. It is a tautomer of a taurocyamine zwitterion. |
|---|---|
| CAS No. | 543-18-0 |
| Molecular Formula | C3H9N3O3S |
| Molecular Weight | 167.19 g/mol |
| IUPAC Name | 2-(diaminomethylideneamino)ethanesulfonic acid |
| Standard InChI | InChI=1S/C3H9N3O3S/c4-3(5)6-1-2-10(7,8)9/h1-2H2,(H4,4,5,6)(H,7,8,9) |
| Standard InChI Key | JKLRIMRKZBSSED-UHFFFAOYSA-N |
| SMILES | C(CS(=O)(=O)O)N=C(N)N |
| Canonical SMILES | C(CS(=O)(=O)O)N=C(N)N |
| Appearance | Assay:≥95%A crystalline solid |
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